Cas no 59741-85-4 (Citrullonol)

• Product Name: Citrullonol
• CAS No: 59741-85-4
• MF: C₃₀H₄₂O₂
• MW: 434.653289318085
• CID: 2035061
• Update Time: 2025-04-21

Citrullonol Chemical and Physical Properties

Names and Identifiers

• Citrullonol
• 3-Hydroxy-16,24-cyclolanosta-5,16,20(22),25-tetren-11-one

• Inchi： 1S/C30H42O2/c1-17(2)19-10-9-18(3)25-20(19)15-29(7)21-11-12-23-27(4,5)24(32)13-14-28(23,6)26(21)22(31)16-30(25,29)8/h9,12,19,21,24,26,32H,1,10-11,13-16H2,2-8H3
• InChI Key： VFAMAEHGMCJTGJ-UHFFFAOYSA-N
• SMILES： CC(C1C2CC3(C(C=2C(C)=CC1)(C)CC(=O)C1C3CC=C2C1(C)CCC(O)C2(C)C)C)=C

Computed Properties

• Exact Mass: 434.318
• Monoisotopic Mass: 434.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids